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Compound of Interest
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Cat. No.: B088614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential health physics information for the safe

handling of Ruthenium-106 (Ru-106) in a laboratory setting. Adherence to these guidelines is

critical for minimizing radiation exposure and ensuring a safe working environment.

Radiological Properties of Ruthenium-106
Ruthenium-106 is a radioactive isotope of ruthenium with a half-life of approximately 371.8

days.[1][2][3] It is a fission product, meaning it is produced during the nuclear fission of

uranium.[1][4] Ru-106 itself is a pure beta emitter.[5][6] However, it decays to a very short-lived

daughter product, Rhodium-106 (Rh-106), which has a half-life of about 30 seconds.[5][6] This

decay product, Rh-106, is both a high-energy beta and a gamma emitter. Due to its short half-

life, Ru-106 is always in secular equilibrium with Rh-106, meaning they have the same activity.

[5][6] Therefore, when handling Ru-106, one must consider the radiation hazards from both

radionuclides.

The primary application of Ru-106 in medicine is in brachytherapy, particularly for the treatment

of ocular melanomas.[4] This application takes advantage of the localized energy deposition of

the beta particles.

Decay Characteristics
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The decay of Ruthenium-106 to stable Palladium-106 (Pd-106) occurs via the short-lived

Rhodium-106. The decay chain is as follows:

Ruthenium-106 (¹⁰⁶Ru)
T½ = 371.8 d

Rhodium-106 (¹⁰⁶Rh)
T½ = 30.1 s

β⁻ (0.0394 MeV) Palladium-106 (¹⁰⁶Pd)
(Stable)

β⁻ (multiple energies)
γ (multiple energies)

Personal Protective Equipment for Ru-106

Lab Coat

Disposable Gloves (Double)

Safety Glasses

Closed-Toe Shoes

Additional PPE (as needed)
- Face Shield

- Sleeve Protectors
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Ruthenium-106 Spill Response

Alert others and evacuate the immediate area.

Contain the spill with absorbent materials.

Notify the Radiation Safety Officer (RSO).

Decontaminate the area under RSO supervision.

Monitor personnel and the area for contamination.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Ru-MSDS.pdf
http://publications.europa.eu/resource/cellar/7c852817-e538-11e7-9749-01aa75ed71a1.0001.01/DOC_1
https://www.benchchem.com/product/b088614#health-physics-considerations-for-ruthenium-106-handling
https://www.benchchem.com/product/b088614#health-physics-considerations-for-ruthenium-106-handling
https://www.benchchem.com/product/b088614#health-physics-considerations-for-ruthenium-106-handling
https://www.benchchem.com/product/b088614#health-physics-considerations-for-ruthenium-106-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

